Cas no 1312535-98-0 (4-(5-Bromo-1,3-thiazol-2-yl)-4-hydroxycyclohexanone)

• Product Name: 4-(5-Bromo-1,3-thiazol-2-yl)-4-hydroxycyclohexanone
• CAS No: 1312535-98-0
• MF: C₉H₁₀BrNO₂S
• MW: 276.150200366974
• CID: 2123648
• Update Time: 2023-08-04

4-(5-Bromo-1,3-thiazol-2-yl)-4-hydroxycyclohexanone Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromothiazol-2-yl)-4-hydroxycyclohexanone
• VWOSSSCOHOWZBV-UHFFFAOYSA-N
• Cyclohexanone,4-(5-bromo-2-thiazolyl)-4-hydroxy-
• 4-(5-bromo-1,3-thiazol-2-yl)-4-hydroxycyclohexanone
• 4-(5-Bromo-1,3-thiazol-2-yl)-4-hydroxycyclohexanone

• Inchi： 1S/C9H10BrNO2S/c10-7-5-11-8(14-7)9(13)3-1-6(12)2-4-9/h5,13H,1-4H2
• InChI Key： VWOSSSCOHOWZBV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2(CCC(CC2)=O)O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Topological Polar Surface Area: 78.4